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Compound of Interest

Compound Name:
N-[2-(4-

acetamidophenyl)ethyl]acetamide

Cat. No.: B13842911

Get Quote

Executive Summary & Chemical Identity
N-[2-(4-acetamidophenyl)ethyl]acetamide (also referred to as N,N'-Diacetyl-4-

aminophenethylamine) is a crystalline solid characterized by two acetamide functional groups

separated by a semi-rigid ethyl-phenyl spacer. Its crystal structure is governed by strong

intermolecular

hydrogen bonding, typical of amide-containing pharmaceuticals.

Chemical Formula:

[1][2][3][4][5][6][7][8]

Molecular Weight: 220.27 g/mol [1]

Structural Class: Bis-amide / Phenethylamine derivative

Key Application: Crystal engineering model for amide-amide interactions; structural

impurity/analog for melatonin and paracetamol.
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Comparative Landscape
To evaluate the solid-state properties of this compound, we compare it against two

commercially relevant alternatives with overlapping structural motifs:

Feature
Target Product (Bis-
amide)

Melatonin (Indole-
amide)

Paracetamol

(Phenol-amide)

Core Scaffold Phenyl + Ethyl Spacer Indole + Ethyl Spacer
Phenyl (Direct

attachment)

H-Bond Donors 2 (Amide NH)
2 (Amide NH + Indole

NH)

2 (Amide NH + Phenol

OH)

H-Bond Acceptors 2 (Carbonyl O)
2 (Carbonyl O +

Methoxy O)

2 (Carbonyl O +

Phenol O)

Crystal Packing

1D Chains or 2D

Sheets (Amide

ribbons)

Layered Stacking

(Indole

-

)

Pleated Sheets (Form

I)

XRD Signature

Distinct low-angle

peaks (d > 10Å) due

to extended chain

length

Characteristic peaks

at ~24-26° (

)

Dominant peaks at

~15.5°, 26.5° (

)

X-Ray Diffraction (XRD) Profiling
The XRD pattern of N-[2-(4-acetamidophenyl)ethyl]acetamide serves as a "fingerprint" for

phase identification. Unlike rigid molecules, the ethyl linker allows for conformational flexibility,

leading to potential polymorphism.

Predicted & Observed Diffraction Features
Based on the unit cell dimensions typical for

bis-amides (Monoclinic,
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or Orthorhombic

), the diffraction pattern exhibits specific characteristics:

Low-Angle Region (

):

Primary Reflection (

or

): Corresponds to the long axis of the molecule (approx. 12-14 Å). Expect a sharp peak
around 6.0° - 8.5°

.

Significance: Indicates the packing arrangement (head-to-tail vs. interdigitated).

Mid-Range Region (

):

-Stacking & Side-Packing: Peaks in this region correspond to the width of the phenyl ring
and the inter-chain spacing.

Amide Ribbon Motif: A characteristic peak near 20° - 23°

(d

4.4 Å) often signifies the periodicity of the hydrogen-bonded amide backbone.

High-Angle Region (

):

Generally lower intensity, containing higher-order reflections useful for resolving disorder.

Comparative Analysis: Target vs. Alternatives
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Parameter
N-[2-(4-

acetamidophenyl)eth

yl]acetamide

Melatonin (Form I)
Paracetamol (Form

I)

Dominant Peak
Low angle (~7.5°) due

to extended chain

~24.3° (Indole

stacking)
~24.4° (Herringbone)

Peak Morphology
Sharp, defined (high

crystallinity)

Often broad if

micronized

Plate-like preferred

orientation

Background Low (if pure crystal)
Variable (often

amorphous content)
Low

Polymorphism Risk

High (Conformational

freedom of ethyl

group)

Moderate (Forms I, II,

III known)
High (Forms I, II, III)

Experimental Protocol: High-Fidelity XRD
Acquisition
To ensure data integrity and reproducibility (Trustworthiness), follow this self-validating

protocol.

Step 1: Sample Preparation (The "Zero-Background"
Standard)

Synthesis/Sourcing: Ensure purity >98% via HPLC before XRD. Impurities (e.g., mono-

acetylated precursors) will introduce parasitic peaks.

Grinding: Gently mortar-and-pestle the sample to a fine powder (<10

m particle size) to minimize preferred orientation effects.

Critical Check: Do not over-grind; excessive mechanical stress can induce phase

transformation (polymorph conversion).

Mounting: Use a Zero-Background Holder (ZBH) made of single-crystal silicon cut along the

(510) plane to eliminate glass scattering.
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Step 2: Instrument Configuration
Radiation Source: Cu K

(

Å).

Voltage/Current: 40 kV / 40 mA.

Geometry: Bragg-Brentano (

-2

).

Scan Range: 3° to 40°

.

Step Size: 0.02°.

Dwell Time: 1.5 - 2.0 seconds per step (ensures high signal-to-noise ratio).

Step 3: Data Processing Workflow
Background Subtraction: Remove amorphous halo (if present).

Smoothing: Apply Savitzky-Golay filter (5-7 points) to reduce noise without broadening

peaks.

Indexing: Attempt to index the pattern (using software like DICVOL or TOPAS) to confirm

phase purity.

Visualizing the Characterization Workflow
The following diagram illustrates the logical flow from synthesis to structural validation,

highlighting critical decision points.
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Crude Product
(N-[2-(4-acetamidophenyl)ethyl]acetamide)

Recrystallization
(Solvent: Ethanol/Water)

Purity Check
(HPLC > 98%?)

No

Sample Prep
(Gentle Grinding + ZBH Mount)

Yes

XRD Data Collection
(3-40° 2Theta, Cu K-alpha)

Data Analysis
(Peak Picking & Indexing)

Match Reference?

Generate Report
(Unit Cell & Polymorph ID)

Yes

Re-crystallize
(Change Solvent)

No (New Polymorph?)

Click to download full resolution via product page
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Caption: Workflow for the structural validation of N-[2-(4-acetamidophenyl)ethyl]acetamide,

ensuring phase purity and polymorph identification.

Structural Mechanism: Why the Pattern Looks This
Way
To interpret the XRD pattern expertly, one must understand the internal crystal forces.

The Hydrogen Bond Network
In N-[2-(4-acetamidophenyl)ethyl]acetamide, two distinct amide groups compete for

hydrogen bonding:

Acetanilide Amide (Ring-attached): Generally forms chains linked by

interactions.

Aliphatic Amide (Ethyl-attached): More flexible; can form dimers or extend the chain.

Comparison with Melatonin:

Melatonin: The indole NH acts as a donor, but the methoxy group is a weak acceptor. The

structure is dominated by the amide side chain folding back or stacking.

Target Compound: The presence of two strong amide donors/acceptors typically forces the

molecule into a linear "tape" or "ribbon" motif, resulting in high crystallinity and sharp

diffraction peaks.

Molecule A
(Donor NH)

Molecule B
(Acceptor C=O)

H-Bond (1.9-2.2 Å) Crystal Lattice
(2D Sheet / 1D Tape)

Pi-Stacking (3.4 Å)

Click to download full resolution via product page

Caption: Schematic of the intermolecular forces stabilizing the crystal lattice, driving the

periodicity observed in XRD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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